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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-4817 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family

of zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM)

components.[1][2] Dysregulation of MMP activity is implicated in a variety of pathological

processes, including tumor invasion, metastasis, angiogenesis, and inflammation.[3][4][5]

ONO-4817 has demonstrated anti-angiogenic and anti-invasive properties, making it a valuable

tool for in vitro and in vivo studies in cancer biology and other MMP-related diseases.[1][3]

Proper preparation of a stock solution is the first critical step for accurate and reproducible

experimental results.

Chemical and Physical Properties
A summary of the key physicochemical properties of ONO-4817 is provided in the table below.
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Property Value Reference

Molecular Formula C₂₂H₂₈N₂O₆ [1][6][7]

Molecular Weight 416.47 g/mol [1]

Appearance Solid [6]

Purity ≥99% [1]

CAS Number 223472-31-9 [1][6][7]

Solubility Data
Solvent Solubility Reference

DMSO Up to 100 mM [1]

Ethanol Up to 50 mM [1]

DMF Soluble [6]

Methanol Soluble [6]

Experimental Protocol: Preparation of a 10 mM
ONO-4817 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ONO-4817 in dimethyl

sulfoxide (DMSO).

Materials:

ONO-4817 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of ONO-4817 powder to equilibrate to room

temperature for at least 60 minutes to prevent condensation of moisture onto the compound.

[8]

Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of ONO-
4817 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.165 mg of

ONO-4817 (Mass = Concentration × Volume × Molecular Weight).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the ONO-4817 powder. For 4.165 mg of the compound, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonicate the solution in an ultrasonic

water bath for short intervals until the solution is clear and free of visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to avoid repeated freeze-thaw cycles.[8][9]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the stock solution aliquots at -20°C.[6][8] Under these conditions, the solution

is generally stable for up to one month.[8] For long-term storage, the solid form of ONO-4817
should be stored at room temperature or as specified by the supplier.[1]

Visualization of ONO-4817 Mechanism of Action
The following diagrams illustrate the role of MMPs in pathological processes and the inhibitory

action of ONO-4817.
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Caption: ONO-4817 inhibits MMPs, blocking ECM degradation and subsequent tumor

metastasis.
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Preparation Workflow

Start: ONO-4817 Powder

Equilibrate to Room Temp

Weigh Compound

Add Anhydrous DMSO
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End: Ready-to-use Aliquots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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